Cas no 408509-64-8 (1-Pyrrolidinepropanenitrile,alpha-methyl-(9CI))

• Product Name: 1-Pyrrolidinepropanenitrile,alpha-methyl-(9CI)
• CAS No: 408509-64-8
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 1018122
• PubChem ID: 43242684
• Update Time: 2025-04-20

1-Pyrrolidinepropanenitrile,alpha-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanenitrile,alpha-methyl-(9CI)
• 408509-64-8
• AKOS008962902
• 2-Methyl-3-(pyrrolidin-1-yl)propanenitrile

• Inchi： 1S/C8H14N2/c1-8(6-9)7-10-4-2-3-5-10/h8H,2-5,7H2,1H3
• InChI Key： JHPYFVCEACEENP-UHFFFAOYSA-N
• SMILES： N1(CC(C#N)C)CCCC1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27Ų